2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide
Overview
Description
2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide, also known as BMDP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BMDP is a member of the phenylacetamide family of compounds and has a molecular weight of 415.16 g/mol.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide is not fully understood, but it is believed to work by inhibiting the proliferation of cancer cells. 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide in lab experiments is its potential as a treatment for cancer. However, one limitation is that the mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide. One area of interest is the development of more effective cancer treatments based on 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide. Additionally, research could be conducted to further understand the mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide and its potential use in treating other diseases. Finally, research could be conducted to optimize the synthesis of 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide for use in lab experiments.
In conclusion, 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide is a chemical compound that has potential applications in scientific research, particularly in the area of cancer treatment. While the mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide is not fully understood, studies have shown that it has anti-cancer and anti-inflammatory properties. There are several potential future directions for research on 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide, including the development of more effective cancer treatments and further understanding of its mechanism of action.
Scientific Research Applications
2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide has been used in scientific research for a variety of applications. One area of research that has been explored is the potential use of 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide as a treatment for cancer. Studies have shown that 2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide has anti-cancer properties and can inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrCl2NO2/c1-9-2-5-14(11(16)6-9)21-8-15(20)19-10-3-4-12(17)13(18)7-10/h2-7H,8H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIFVCTKENWYTJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)Cl)Cl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrCl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-bromo-4-methylphenoxy)-N-(3,4-dichlorophenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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